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Compound of Interest
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An in-depth analysis of chemical literature and nomenclature confirms that "sodium
cobaltinitrite" and "sodium hexanitritocobaltate(III)" are not different chemical compounds.[1]

[2] They are, in fact, synonymous names for the same inorganic coordination compound with

the chemical formula Na₃[Co(NO₂)₆].[3][4]

The name "sodium cobaltinitrite" is a common or trivial name that is still found in older texts

and some commercial labeling.[5][6] However, "sodium hexanitritocobaltate(III)" is the

systematic name preferred by the International Union of Pure and Applied Chemistry (IUPAC).

This modern nomenclature provides a precise description of the molecule's structure: a central

cobalt atom in the +3 oxidation state surrounded by six nitrite ligands, with three sodium ions to

balance the charge.[1][5]

An In-depth Technical Guide to Sodium
Hexanitritocobaltate(III)
For researchers, scientists, and drug development professionals, understanding the properties

and applications of this compound, regardless of its name, is crucial.

Core Chemical and Physical Properties
Sodium hexanitritocobaltate(III) is a yellow to orange-brown crystalline powder.[1][6] It is known

for its high solubility in water and slight solubility in alcohol.[1][7] The aqueous solution is
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slightly acidic.[1]

Property Value Citations

Molecular Formula Na₃[Co(NO₂)₆] [2][3][4]

Molar Mass 403.94 g/mol [2][3][5]

Appearance
Yellow to orange crystalline

powder
[1][2]

Melting Point Decomposes at 220 °C [1][6][8]

Solubility in Water 720 g/L at 20 °C [1]

pH of Aqueous Solution ~5 (100 g/L at 20 °C) [1][9]

CAS Number 13600-98-1 [2][10]

Structure and Synthesis
The core of the compound is the hexanitritocobaltate(III) anion, [Co(NO₂)₆]³⁻. In this complex, a

central cobalt(III) ion is octahedrally coordinated to six nitrite (NO₂⁻) ligands through the

nitrogen atoms.[1]

The synthesis of sodium hexanitritocobaltate(III) involves the oxidation of a cobalt(II) salt, such

as cobalt(II) nitrate or cobalt(II) chloride, in the presence of excess sodium nitrite.[3][11] The

reaction is typically carried out in a mildly acidic solution, often using acetic acid, which

facilitates the oxidation of Co(II) to Co(III).[1][12] Air is often bubbled through the solution to aid

in the oxidation process.[11]
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Caption: General workflow for the synthesis of sodium hexanitritocobaltate(III).

Key Experimental Protocols
1. Synthesis of Sodium Hexanitritocobaltate(III)

Materials: Cobalt(II) nitrate hexahydrate, sodium nitrite, 50% acetic acid, 95% ethanol, water.

[13]

Procedure:

Dissolve 2g of cobalt(II) nitrate hexahydrate and 6g of potassium-free sodium nitrite in

8mL of hot water.[13]

Cool the solution to 50°C and stir continuously.[11]

Slowly add 2mL of 50% acetic acid dropwise. The solution will turn dark brown.[11][13]

Draw a stream of air through the solution for approximately 20-30 minutes to facilitate

oxidation and remove excess nitrogen dioxide.[11]
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Cool the solution in an ice bath.[12]

Slowly add cold 95% ethanol with agitation to crystallize the product.[1][12]

Collect the yellow-orange crystals by vacuum filtration, wash with cold ethanol, and air-dry.

[1][12]

2. Qualitative Test for Potassium Ions (K⁺)

The primary application of this compound is in qualitative inorganic analysis for the detection of

potassium and ammonium ions.[3][6]

Materials: Sample solution, dilute acetic acid, and a freshly prepared 10% w/v solution of

sodium hexanitritocobaltate(III).[14]

Procedure:

Acidify approximately 1 mL of the sample solution with 1 mL of dilute acetic acid.[14]

Add 1 mL of the freshly prepared sodium cobaltinitrite solution.[14]

The immediate formation of a yellow or orange-yellow precipitate indicates the presence of

potassium ions.[14][15]

The precipitate formed is the insoluble double salt, K₂Na[Co(NO₂)₆]·H₂O.[3]
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Caption: Logical workflow for the qualitative detection of potassium ions.

Applications in Research and Development
Beyond its classic use in qualitative analysis, sodium hexanitritocobaltate(III) serves as a

nitrosating agent in organic synthesis.[1][16] It is also a precursor for creating other cobalt(III)
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coordination complexes, which can have applications in materials science, such as in the

development of electrocatalytic materials.[1] In geochemical analysis, it is used to differentiate

between alkali feldspars and plagioclase feldspars in thin sections.[3][6]

In conclusion, the difference between sodium cobaltinitrite and sodium

hexanitritocobaltate(III) is purely semantic. The latter is the chemically accurate and preferred

term for this important inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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